Cas no 237435-12-0 (4-Chloro-2-methyl-6-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidine)
237435-12-0 structure
Product Name:4-Chloro-2-methyl-6-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidine
CAS No:237435-12-0
MF:C14H12ClN3
MW:257.718181610107
CID:2124081
Update Time:2023-08-04
4-Chloro-2-methyl-6-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-2-methyl-6-(4-methylphenyl)pyrrolo[3,2-d]pyrimidine
- 4-Chloro-2-methyl-6-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidine
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- Inchi: 1S/C14H12ClN3/c1-8-3-5-10(6-4-8)11-7-12-13(18-11)14(15)17-9(2)16-12/h3-7,18H,1-2H3
- InChI Key: NUPBCBMLYJQDSR-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C=C(C3C=CC(C)=CC=3)N2)N=C(C)N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 291
- Topological Polar Surface Area: 41.6
4-Chloro-2-methyl-6-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidine Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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